Cas no 67685-01-2 (Benzaldehyde, 3-(2-ethoxyethoxy)-)
67685-01-2 structure
Product Name:Benzaldehyde, 3-(2-ethoxyethoxy)-
CAS No:67685-01-2
MF:C11H14O3
MW:194.227063655853
CID:1721197
PubChem ID:12437010
Update Time:2025-04-21
Benzaldehyde, 3-(2-ethoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-(2-ethoxyethoxy)-
- 3-(2-ethoxyethoxy)benzaldehyde
- AKOS005290986
- SCHEMBL21657641
- DB-393633
- 67685-01-2
-
- Inchi: 1S/C11H14O3/c1-2-13-6-7-14-11-5-3-4-10(8-11)9-12/h3-5,8-9H,2,6-7H2,1H3
- InChI Key: HPHIRVJRSQIAIT-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=O)C=1)CCOCC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde, 3-(2-ethoxyethoxy)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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